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Compound of Interest

Compound Name: fluoroantimonic acid

Cat. No.: B1144288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fluoroantimonic acid (HSbF₅), a superacid formed from the combination of hydrogen fluoride

(HF) and antimony pentafluoride (SbF₅), stands as the most potent known Brønsted acid. Its

extreme acidity, orders of magnitude greater than 100% sulfuric acid, enables the protonation

of exceptionally weak bases, including saturated hydrocarbons.[1] This unique reactivity makes

it a powerful catalyst for a range of organic transformations that are challenging or impossible

with conventional acids.[1][2] These application notes provide an overview of its use in key

organic reactions, detailed safety protocols for its handling, and generalized experimental

procedures for its application in alkane isomerization, Friedel-Crafts alkylation, and cationic

polymerization.

Safety and Handling Protocols
Fluoroantimonic acid is an exceptionally corrosive, toxic, and reactive substance that

demands rigorous safety protocols. All operations must be conducted by trained personnel

within a specialized laboratory environment.

1.1 Personal Protective Equipment (PPE) A multi-layered glove policy is recommended. All

PPE must be inspected for integrity before each use.
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Primary Gloves: Heavy-duty butyl or neoprene gloves.

Secondary Gloves: Long-cuffed nitrile or neoprene gloves worn over the primary pair.

Body Protection: A full-body, chemical-resistant suit or, at minimum, a flame-retardant lab

coat combined with a chemical-resistant apron.

Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory.

Respiratory Protection: Work must be performed in a certified chemical fume hood. In case

of potential exposure outside a hood, a self-contained breathing apparatus (SCBA) is

required.

1.2 Storage and Handling

Materials: Fluoroantimonic acid dissolves glass and most polymers. It must be stored and

handled exclusively in containers made of polytetrafluoroethylene (PTFE) or perfluoroalkoxy

alkane (PFA).

Atmosphere: Due to its extreme hygroscopic nature and violent reaction with water, all

storage and handling must be performed under an inert atmosphere (e.g., nitrogen or argon)

in a glovebox or using Schlenk line techniques.

Ventilation: All operations must be conducted within a certified, high-performance chemical

fume hood designed for highly corrosive materials.

Spill Management: A spill kit containing a neutralizing agent (such as sodium bicarbonate or

calcium hydroxide, to be applied with extreme caution from a distance) and an inert

absorbent material (like FluoroSorb™ or dry sand) must be readily accessible. Never use

water to clean up a spill.

1.3 Waste Disposal

Neutralization: Waste should be quenched with extreme caution by slowly adding it to a

cooled, stirred suspension of a suitable base (e.g., calcium hydroxide) in a non-reactive

solvent. This process is highly exothermic and should only be performed by experienced

personnel behind a blast shield.
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Disposal: Neutralized waste must be disposed of in accordance with local, state, and federal

regulations for hazardous materials.

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

1. Don Full PPE

2. Verify Fume Hood Operation

3. Prepare Spill Kit

4. Establish Inert Atmosphere

5. Transfer Acid via PTFE Syringe

6. Add to Reaction Vessel (Slowly)

7. Monitor Reaction Continuously

8. Quench Residual Acid/Waste

9. Decontaminate Glassware/Tools

10. Dispose of Waste

11. Doff PPE Correctly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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